Cas no 5392-11-0 (6-Methoxy-1-methylquinolin-2(1H)-one)

• Product Name: 6-Methoxy-1-methylquinolin-2(1H)-one
• CAS No: 5392-11-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 376558
• PubChem ID: 220459
• Update Time: 2025-04-19

6-Methoxy-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1-methylquinolin-2(1H)-one
• 2(1H)-Quinolinone,6-methoxy-1-methyl-
• 6-METHOXY-1-METHYLQUINOLIN-2-ONE
• 6-METHOXY-1-METHYL-1H-QUINOLIN-2-ONE
• 6-Methoxy-1-methyl-2-oxo-1,2-dihydroquinoline
• 6-methoxy-1-methyl-2-quinolinone
• 6-methoxy-1-methyl-2-quinolone
• 6-Methoxy-1-methyl-2(1H)-quinolinone
• AKOS006330213
• 2(1H)-Quinolinone, 6-methoxy-1-methyl-
• ILE1R3Z4XC
• UNII-ILE1R3Z4XC
• 5392-11-0
• NSC3255
• 6-methoxy-1-methyl-quinolin-2-one
• SB68076
• SCHEMBL6074279
• NSC-3255
• HVDUJPYLXACBMJ-UHFFFAOYSA-N
• NSC 3255
• DTXSID20202201

• MDL： MFCD09038474
• Inchi： 1S/C11H11NO2/c1-12-10-5-4-9(14-2)7-8(10)3-6-11(12)13/h3-7H,1-2H3
• InChI Key： HVDUJPYLXACBMJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=CC(N2C)=O)C=1

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5A^2

Experimental Properties

• Density: 1.174
• Boiling Point: 317.9°Cat760mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.573
• PSA: 31.23000
• LogP: 1.54710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones